Cas no 1361481-08-4 (3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol)

• Product Name: 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol
• CAS No: 1361481-08-4
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926767
• Update Time: 2025-06-25

3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H8Cl3NO/c13-8-1-2-9(10(14)4-8)12-11(15)3-7(6-17)5-16-12/h1-5,17H,6H2
• InChI Key： SSBSVUKRHSZSJA-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CN=C1C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol

Introduction to 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol (CAS No. 1361481-08-4) and Its Emerging Applications in Chemical Biology

The compound 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol, identified by the chemical abstracts service number 1361481-08-4, represents a significant advancement in the field of pharmaceutical chemistry and chemical biology. This heterocyclic compound, featuring a pyridine core substituted with chloro and methoxy functional groups, has garnered considerable attention due to its structural complexity and versatile biological activities. The molecular framework of this compound not only makes it a valuable intermediate in synthetic chemistry but also positions it as a promising candidate for drug discovery and therapeutic development.

Recent studies have highlighted the potential of 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol as a key scaffold in the design of novel bioactive molecules. The presence of multiple halogen atoms enhances its reactivity, enabling diverse chemical transformations that can be exploited for the synthesis of more complex derivatives. These derivatives have shown promise in modulating various biological pathways, making this compound an attractive focus for medicinal chemists.

In the realm of drug discovery, the pyridine moiety is a well-established pharmacophore found in numerous FDA-approved drugs. Its ability to interact with biological targets such as enzymes and receptors has been leveraged to develop compounds with therapeutic efficacy. The structural features of 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol contribute to its potential as a lead compound for further optimization. Specifically, the chloro substituents at the 3-position and 2-position relative to the pyridine ring enhance its binding affinity to biological targets, while the methoxy group at the 5-position provides a site for further functionalization.

One of the most compelling aspects of this compound is its role in developing small-molecule inhibitors for target proteins involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, recent research has demonstrated that derivatives of 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol can selectively inhibit kinases and other enzymes implicated in these diseases. The chlorine atoms facilitate hydrophobic interactions with aromatic pockets in protein active sites, while the methoxy group can engage in hydrogen bonding or other polar interactions, contributing to high binding affinity.

The synthesis of 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the chlorination of a pyridine precursor followed by functional group interconversions to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also its potential for scalability in industrial settings.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding mode of 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol to biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its biological activity. By leveraging computational tools, researchers can predict optimal derivatives with enhanced potency and selectivity before conducting expensive wet-lab experiments.

The pharmaceutical industry has taken note of these findings and is actively exploring derivatives of 3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol for preclinical development. Initial preclinical studies have shown promising results in animal models for various diseases, including cancer and inflammatory disorders. These studies not only validate the compound's potential but also provide insights into its pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

In conclusion,3-Chloro-2-(2,4-dichlorophenyl)pyridine-5-methanol (CAS No. 1361481-08-4) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and therapeutic development. Its unique structural features make it an ideal scaffold for designing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new derivatives and applications,this compound is poised to play a pivotal role in shaping future treatments for human diseases.